Cas no 1695162-54-9 (2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1695162-54-9
• MF: C₁₁H₁₇F₂N₃
• MW: 229.269589185715
• CID: 5888193
• PubChem ID: 136710186
• Update Time: 2025-07-18

2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• 1695162-54-9
• 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1118856

• Inchi： 1S/C11H17F2N3/c1-11(2,3)8-6-16-5-4-7(9(12)13)14-10(16)15-8/h6-7,9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： OSEYDOHJCRDGSH-UHFFFAOYSA-N
• SMILES： FC(C1CCN2C=C(C(C)(C)C)N=C2N1)F

Computed Properties

• Exact Mass: 229.13905388g/mol
• Monoisotopic Mass: 229.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Recent Advances in the Study of 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1695162-54-9)

The compound 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1695162-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its imidazopyrimidine core and difluoromethyl substituent, has been explored for its unique pharmacological properties, including kinase inhibition and modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, positioning it as a promising candidate for drug development.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling, and their dysregulation is implicated in various diseases, particularly cancer. Preliminary studies indicate that 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibits selective inhibition against specific kinase targets, with notable potency in vitro. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing the activity of a subset of tyrosine kinases, highlighting its potential as a targeted therapy for kinase-driven malignancies.

Structural modifications of the compound have also been a focal point. Researchers have explored the impact of varying substituents on the imidazopyrimidine ring to enhance its pharmacokinetic properties and target selectivity. The tert-butyl group at the 2-position and the difluoromethyl group at the 7-position have been identified as critical for maintaining its inhibitory activity while improving metabolic stability. Computational modeling and X-ray crystallography studies have provided insights into the binding interactions of this compound with its kinase targets, facilitating rational drug design efforts.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in other therapeutic areas. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against inflammatory pathways, suggesting possible applications in autoimmune diseases. The difluoromethyl moiety, known for its ability to modulate electronic and steric properties, appears to play a pivotal role in these interactions, further underscoring the versatility of this chemical scaffold.

Despite these promising findings, challenges remain in the development of 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine as a therapeutic agent. Issues such as bioavailability, off-target effects, and synthetic scalability need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Continued efforts in structural optimization and preclinical evaluation will be essential to unlock its full therapeutic potential.

In conclusion, the recent advancements in the study of 2-tert-butyl-7-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1695162-54-9) highlight its significance as a multifunctional scaffold in medicinal chemistry. Its applications in kinase inhibition and beyond underscore the importance of further research to translate these findings into clinically viable therapies. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.